N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C18H13FN2O3S/c19-13-4-2-12(3-5-13)14-8-17(25-21-14)18(22)20-9-11-1-6-15-16(7-11)24-10-23-15/h1-8H,9-10H2,(H,20,22)
• InChI Key: UJQUXNMJTVNSKO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC(=NS3)C4=CC=C(C=C4)F
• Molecular Formula: C18H13FN2O3S
• Molecular Weight: 356.4 g/mol

Description

N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide, also known as BDBIS, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BDBIS is a member of the isothiazole family of compounds, which are known for their diverse biological activities and pharmacological properties. In

Mechanism of Action

Target of Action

Similar compounds with a 1,3-benzodioxol-5-yl structure have been reported to exhibit anticancer activity against various cancer cell lines .

Mode of Action

The exact mode of action of this compound is currently unknown. Based on the structure and the reported anticancer activity of similar compounds, it can be hypothesized that it may interact with cellular targets to disrupt normal cell function, leading to cell death .

Biochemical Pathways

Similar compounds have been reported to cause cell cycle arrest and induce apoptosis in cancer cells . This suggests that the compound may affect pathways related to cell cycle regulation and apoptosis.

Result of Action

Similar compounds have been reported to cause cell cycle arrest and induce apoptosis in cancer cells . This suggests that the compound may have similar effects.

Advantages and Limitations for Lab Experiments

One advantage of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide is its broad range of biological activities, which make it a promising candidate for the development of new therapeutics. However, one limitation of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide is its relatively low solubility in water, which can make it difficult to administer in vivo. Additionally, further research is needed to fully understand the mechanism of action of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide and its potential side effects.

Future Directions

There are many potential future directions for the study of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide. One area of research could be the development of new formulations or delivery methods to improve the solubility and bioavailability of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide. Another area of research could be the identification of new therapeutic targets for N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide, based on its mechanism of action. Additionally, further studies are needed to explore the potential side effects of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide and its safety profile in vivo.

Synthesis Methods

The synthesis of N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide involves the reaction of 3-(4-fluorophenyl)-5-isothiazolecarboxylic acid with 1,3-benzodioxole-5-methylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide.

Scientific Research Applications

N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. N~5~-(1,3-benzodioxol-5-ylmethyl)-3-(4-fluorophenyl)-5-isothiazolecarboxamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to inhibit the replication of the hepatitis C virus and the Zika virus.